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Compound of Interest

Compound Name: BP-1-108

Cat. No.: B606319 Get Quote

Essential Safety and Handling Guide for BP-1-
108
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling the

selective STAT5 inhibitor, BP-1-108. The following procedures and data are intended to ensure

the safe handling, storage, and disposal of this compound in a laboratory setting.

Chemical and Physical Properties
A summary of the key quantitative data for BP-1-108 is presented in the table below for easy

reference.
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Property Value Source

CAS Number 1334492-85-1 [1]

Molecular Formula C₃₂H₃₈N₂O₆S [1]

Molecular Weight 578.72 g/mol [1]

Ki for STAT5 2.8 µM [2]

Appearance
White to off-white crystalline

solid
N/A

Solubility Soluble in DMSO N/A

Hazard Identification and Personal Protective
Equipment (PPE)
As a specific Safety Data Sheet (SDS) for BP-1-108 is not publicly available, the hazard

assessment is based on available information and data for the structurally similar STAT3

inhibitor, BP-1-102. It is imperative to handle BP-1-108 with caution as a potentially hazardous

substance.

GHS Hazard Classification (Presumed based on BP-1-102):

Skin Irritation: Category 2

Eye Irritation: Category 2A

Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation: Category 3

Recommended Personal Protective Equipment (PPE):
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PPE Category Specific Requirements

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Eye/Face Protection

Safety glasses with side-shields or goggles. A

face shield may be appropriate for larger

quantities or when there is a risk of splashing.

Skin and Body Protection

A standard laboratory coat is required. Ensure it

is fully buttoned. For operations with a higher

risk of exposure, consider additional protective

clothing.

Respiratory Protection

Use in a well-ventilated area. If dusts or

aerosols are likely to be generated, a NIOSH-

approved respirator with an appropriate

cartridge is recommended.

Operational and Disposal Plans
Adherence to the following step-by-step procedures is critical for minimizing risk during the

handling and disposal of BP-1-108.

Handling and Storage
Receiving and Unpacking:

Inspect the package for any signs of damage upon receipt.

Wear appropriate PPE (gloves, lab coat, safety glasses) before opening the package in a

designated area, preferably within a chemical fume hood.

Verify the contents against the shipping documents.

Storage:

Store in a cool, dry, and dark place.[1]

For short-term storage (days to weeks), maintain at 0 - 4°C.
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For long-term storage (months to years), store at -20°C.

Keep the container tightly sealed to prevent contamination and degradation.

Preparation of Solutions:

All weighing and solution preparation should be conducted in a chemical fume hood to

avoid inhalation of dust.

Use a calibrated analytical balance for accurate measurement.

Prepare solutions using an appropriate solvent, such as DMSO.

Clearly label all prepared solutions with the compound name, concentration, solvent, and

date of preparation.

Spill Response
In the event of a spill, follow these procedures immediately:

Evacuate: Alert others in the vicinity and evacuate the immediate area if necessary.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, use an absorbent material (e.g., vermiculite, sand) to contain the

substance.

Clean: Carefully sweep or wipe up the contained material. Place the waste in a sealed,

labeled container for hazardous waste disposal.

Decontaminate: Clean the spill area with an appropriate solvent and then with soap and

water.

Report: Report the incident to the laboratory supervisor or safety officer.

Disposal Plan
All waste containing BP-1-108 must be treated as hazardous chemical waste.
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Waste Collection:

Collect all solid waste (e.g., contaminated gloves, weigh boats, paper towels) in a

designated, labeled hazardous waste container.

Collect all liquid waste (e.g., unused solutions, rinsates) in a separate, labeled hazardous

waste container. Do not mix with other incompatible waste streams.

Labeling:

Clearly label all waste containers with "Hazardous Waste," the full chemical name "BP-1-
108," and the associated hazards (e.g., "Irritant").

Disposal:

Arrange for the disposal of the hazardous waste through your institution's environmental

health and safety (EHS) office. Follow all local, state, and federal regulations for chemical

waste disposal.

Experimental Workflow and Signaling Pathway
To provide a clearer understanding of the context in which BP-1-108 is used, the following

diagrams illustrate a typical experimental workflow and the targeted signaling pathway.
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Caption: A typical experimental workflow for evaluating the efficacy of BP-1-108.
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Caption: The inhibitory action of BP-1-108 on the STAT5 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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